Cas no 1797267-14-1 (3-{4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carbonyl}-1H-indole)

• Product Name: 3-{4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carbonyl}-1H-indole
• CAS No: 1797267-14-1
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5370586
• Update Time: 2025-11-05

3-{4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-3-yl[4-[(6-methyl-2-pyridinyl)oxy]-1-piperidinyl]methanone
• 3-{4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carbonyl}-1H-indole

• Inchi： 1S/C20H21N3O2/c1-14-5-4-8-19(22-14)25-15-9-11-23(12-10-15)20(24)17-13-21-18-7-3-2-6-16(17)18/h2-8,13,15,21H,9-12H2,1H3
• InChI Key： OQFMGKXXBPIHSO-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(N1CCC(OC2=NC(C)=CC=C2)CC1)=O

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.4±50.0 °C(Predicted)
• pka: 16.45±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 3-{4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carbonyl}-1H-indole

3-{4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carbonyl}-1H-indole: A Comprehensive Overview

The compound with CAS No. 1797267-14-1, commonly referred to as 3-{4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carbonyl}-1H-indole, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule is a derivative of indole, a heterocyclic aromatic compound, which is known for its widespread presence in natural products and its role in various pharmacological agents. The indole core of this compound is further modified with a piperidine ring and a 6-methylpyridine moiety, making it a complex yet intriguing structure for further exploration.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The piperidine ring in this compound introduces additional flexibility and hydrogen bonding capabilities, which are crucial for interactions with biological targets. Moreover, the 6-methylpyridine group adds electron-donating properties, potentially enhancing the molecule's stability and bioavailability.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for treating various diseases, including cancer and inflammatory disorders. Preliminary research has shown that 3-{4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carbonyl}-1H-indole exhibits selective inhibition against certain kinases, suggesting its potential as a lead compound for drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indole core, the introduction of the piperidine ring via nucleophilic substitution, and the coupling of the 6-methylpyridine group through palladium-catalyzed cross-coupling reactions. These methods ensure high yields and purity, making the compound suitable for further biological testing.

In terms of pharmacokinetics, studies have demonstrated that this compound has favorable absorption properties and moderate stability in physiological conditions. Its lipophilicity is balanced, which is essential for crossing biological membranes and reaching target sites within the body. However, further research is needed to optimize its bioavailability and reduce potential toxicity.

Another area of interest is the compound's potential as an antimicrobial agent. Initial screening has shown moderate activity against certain bacterial strains, particularly those resistant to conventional antibiotics. This finding underscores the need for further investigation into its mechanism of action and efficacy against a broader range of pathogens.

From an environmental perspective, the synthesis and application of this compound have been designed with sustainability in mind. The use of eco-friendly solvents and catalysts minimize waste generation, aligning with current green chemistry principles. Additionally, its degradation pathways under environmental conditions are being studied to assess its long-term impact on ecosystems.

In conclusion, 3-{4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carbonyl}-1H-indole represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, combined with promising preliminary results in kinase inhibition and antimicrobial activity, positions it as a strong candidate for further development. As research continues to unravel its full potential, this compound may pave the way for innovative treatments across various therapeutic areas.